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Compound of Interest

Compound Name:
Methyl 3-

(dimethoxyphosphinoyl)propionate

Cat. No.: B098589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-
(dimethoxyphosphinoyl)propionate, a versatile organophosphorus compound with

significant applications in organic synthesis and medicinal chemistry. This document details its

chemical properties, synthesis, and key applications, supported by experimental protocols and

data-driven visualizations.

Core Compound Identification
CAS Number: 18733-15-8[1]

Methyl 3-(dimethoxyphosphinoyl)propionate is a phosphonate ester that serves as a crucial

building block in various chemical transformations. Its structure features a methyl ester group

and a dimethoxyphosphinoyl group, which impart unique reactivity to the molecule.
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Identifier Value

IUPAC Name Methyl 3-(dimethoxyphosphoryl)propanoate

CAS Number 18733-15-8

Molecular Formula C6H13O5P

Molecular Weight 196.14 g/mol

InChI Key DUCGXDQPWFCMNZ-UHFFFAOYSA-N

Canonical SMILES COP(=O)(CCC(=O)OC)OC

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 3-
(dimethoxyphosphinoyl)propionate is presented below. These properties are essential for its

handling, storage, and application in various experimental setups.

Property Value

Appearance Colorless liquid

Boiling Point 118-120 °C at 1 mmHg

Density 1.221 g/mL at 25 °C

Refractive Index (n20/D) 1.442

Synthesis and Experimental Protocol
The most common and efficient method for the synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate is the Michaelis-Arbuzov reaction. This reaction involves

the nucleophilic attack of a trialkyl phosphite on an alkyl halide.

Arbuzov Reaction for Methyl 3-
(dimethoxyphosphinoyl)propionate Synthesis
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This protocol outlines the laboratory-scale synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate.

Materials:

Trimethyl phosphite

Methyl acrylate

Anhydrous reaction vessel

Magnetic stirrer

Heating mantle with temperature control

Distillation apparatus

Procedure:

To a stirred solution of trimethyl phosphite (1.0 equivalent) in an anhydrous reaction vessel

under an inert atmosphere (e.g., nitrogen or argon), slowly add methyl acrylate (1.1

equivalents) at room temperature.

After the initial exothermic reaction subsides, heat the reaction mixture to 100-110 °C and

maintain this temperature for 2-3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, allow the reaction mixture to cool to room temperature.

Purify the crude product by vacuum distillation to obtain Methyl 3-
(dimethoxyphosphinoyl)propionate as a colorless liquid.

Caption: Synthesis workflow for Methyl 3-(dimethoxyphosphinoyl)propionate via the

Arbuzov reaction.

Applications in Organic Synthesis
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Methyl 3-(dimethoxyphosphinoyl)propionate is a valuable reagent in organic synthesis,

primarily utilized in the Horner-Wadsworth-Emmons (HWE) reaction. The HWE reaction is a

widely used method for the stereoselective synthesis of alkenes.

Horner-Wadsworth-Emmons Reaction
In the HWE reaction, the phosphonate carbanion, generated by treating Methyl 3-
(dimethoxyphosphinoyl)propionate with a base, reacts with an aldehyde or ketone to form

an alkene. This reaction is particularly useful for the synthesis of α,β-unsaturated esters.
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Products

Methyl 3-(dimethoxyphosphinoyl)propionate

Phosphonate Carbanion

Deprotonation

Base (e.g., NaH) Aldehyde or Ketone

Betaine Intermediate

Nucleophilic Attack

α,β-Unsaturated Ester

Elimination

Phosphate Byproduct

Click to download full resolution via product page

Caption: Signaling pathway of the Horner-Wadsworth-Emmons reaction.
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Potential in Drug Development
The phosphonate moiety is a known phosphoserine mimetic, making phosphonate-containing

compounds like Methyl 3-(dimethoxyphosphinoyl)propionate valuable starting materials for

the synthesis of enzyme inhibitors and other biologically active molecules. The ester group can

be hydrolyzed or further modified to introduce different functionalities, allowing for the

generation of diverse compound libraries for drug screening.

While specific signaling pathways directly involving Methyl 3-
(dimethoxyphosphinoyl)propionate are not extensively documented in publicly available

literature, its derivatives are often designed to target pathways involving phosphate recognition,

such as protein tyrosine phosphatases or kinases.

This technical guide serves as a foundational resource for researchers and professionals

working with Methyl 3-(dimethoxyphosphinoyl)propionate. The provided data and protocols

are intended to facilitate its effective use in both research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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